
A Comprehensive Technical Guide to 3,3-
Dimethylbutyryl Chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,3-Dimethylbutyryl chloride

Cat. No.: B1293684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,3-Dimethylbutyryl chloride, also known as tert-butylacetyl chloride, is a reactive acyl

chloride compound that serves as a critical intermediate in organic synthesis.[1][2] Its unique

structural feature, a sterically hindered tert-butyl group adjacent to the carbonyl chloride,

imparts specific reactivity and properties that are leveraged in the synthesis of complex

molecules. This guide provides an in-depth overview of its chemical and physical properties,

synthesis protocols, reactivity, and applications, with a focus on its relevance to the

pharmaceutical and agrochemical industries.[1][2]

Chemical Identity and Properties
3,3-Dimethylbutyryl chloride is a colorless to light yellow liquid that is highly flammable and

corrosive.[3][4] It is sensitive to moisture and reacts with water.[5][6]

CAS Number: 7065-46-5[1][6][7]

Table 2.1: Physicochemical Properties of 3,3-Dimethylbutyryl Chloride
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Property Value Reference(s)

Molecular Formula C₆H₁₁ClO [1][7]

Molecular Weight 134.60 g/mol [1][7]

Appearance Colorless to light yellow liquid [3]

Boiling Point 127-129 °C (lit.) [5][6][8]

Melting Point -57 °C to -56 °C [9]

Density 0.969 g/mL at 25 °C (lit.) [5][6][8]

Refractive Index (n²⁰/D) 1.421 (lit.) [5][8]

Flash Point 21 °C (69.8 °F) - closed cup [10]

Solubility
Soluble in ether, benzene,

toluene. Reacts with water.
[5][9]

SMILES String CC(C)(C)CC(Cl)=O [8]

InChI Key
BUTKIHRNYUEGKB-

UHFFFAOYSA-N
[8]

Synthesis and Experimental Protocols
The primary route for synthesizing 3,3-Dimethylbutyryl chloride is through the chlorination of

3,3-dimethylbutanoic acid.[2] Common chlorinating agents include thionyl chloride (SOCl₂),

phosphorus trichloride (PCl₃), and oxalyl chloride.[2][11] The choice of reagent can influence

reaction conditions, byproducts, and overall yield.
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Caption: General workflow for the synthesis of 3,3-Dimethylbutyryl chloride.

Experimental Protocol: Synthesis using Thionyl
Chloride
This method is common for laboratory-scale synthesis due to the clean byproducts (SO₂ and

HCl), which are gaseous and easily removed.[2]

Reagents and Equipment:

3,3-Dimethylbutanoic acid
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Thionyl chloride (SOCl₂)

Round-bottomed flask equipped with a reflux condenser and a gas outlet to a scrubbing

system (to neutralize HCl and SO₂)

Heating mantle

Distillation apparatus

Procedure:

In a fume hood, charge a round-bottomed flask with 3,3-dimethylbutanoic acid.

Slowly add an excess of thionyl chloride (typically 1.5 to 2.0 equivalents) to the flask at room

temperature.

Fit the flask with a reflux condenser and gently heat the reaction mixture to reflux

(approximately 70-80 °C) for 2-4 hours. The reaction progress can be monitored by the

cessation of gas evolution.

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess thionyl chloride by distillation at atmospheric pressure.

The crude 3,3-Dimethylbutyryl chloride is then purified by fractional distillation, typically

under reduced pressure, to yield the final product.[7]

Experimental Protocol: Synthesis using Phosphorus
Trichloride
This method is often employed for industrial-scale production.[1][9]

Reagents and Equipment:

3,3-Dimethylbutanoic acid

Phosphorus trichloride (PCl₃)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1293684?utm_src=pdf-body
https://www.benchchem.com/product/b1293684
https://www.guidechem.com/question/what-are-the-properties-applic-id135074.html
https://patents.google.com/patent/CN101279908A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction vessel with a stirrer, thermometer, and addition funnel

Separatory funnel

Vacuum distillation apparatus

Procedure:

Add 3,3-dimethylbutanoic acid to the reaction vessel.[9]

While stirring, slowly add phosphorus trichloride (typically 0.4 to 0.5 equivalents) to the acid,

maintaining the temperature between 25-35 °C.[3]

After the addition is complete, heat the mixture to 50-80 °C for 1-4 hours.[5][9]

Cool the reaction mixture to room temperature and allow it to stand, which will cause it to

separate into two layers.[5][9]

Transfer the mixture to a separatory funnel and separate the lower layer of phosphorous acid

(H₃PO₃), which is a byproduct.[5][9]

The upper layer, containing the crude 3,3-Dimethylbutyryl chloride, is then purified by

vacuum distillation.[9] Collect the fraction boiling at 79-81 °C under an absolute pressure of

20 kPa.[5][9]

Chemical Reactivity and Mechanisms
The reactivity of 3,3-Dimethylbutyryl chloride is dominated by its function as an acylating

agent.[2] The electrophilic carbonyl carbon is susceptible to attack by various nucleophiles,

leading to the substitution of the chloride ion.[2]
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Caption: Major reaction pathways of 3,3-Dimethylbutyryl chloride.

Hydrolysis: It reacts readily with water and moisture to hydrolyze back to 3,3-

dimethylbutanoic acid and hydrochloric acid.[2] This necessitates handling under anhydrous

conditions.[2]

Reaction with Alcohols (Alcoholysis): In the presence of an alcohol, it forms the

corresponding ester, a reaction crucial in the synthesis of various pharmaceutical

compounds.[2]

Reaction with Amines (Amidation): It reacts with primary and secondary amines to yield

amides.[2] This is a pivotal reaction in the synthesis of many active pharmaceutical

ingredients (APIs).[2]

Friedel-Crafts Acylation: With an aromatic compound and a Lewis acid catalyst (e.g., AlCl₃),

it undergoes Friedel-Crafts acylation to introduce the 3,3-dimethylbutanoyl group onto the

aromatic ring, forming a ketone.[2]
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Applications in Research and Drug Development
3,3-Dimethylbutyryl chloride is a valuable building block in the synthesis of a wide range of

chemical products.

Pharmaceuticals: It is a key intermediate in the production of amide and phenyl ester drugs.

[1][9] Notable examples include certain types of penicillin, cefotaxime, and cefdinir.[9]

Agrochemicals: It serves as a precursor in the manufacturing of the insecticide imidacloprid

and the herbicide isoxadifen.[1][9]

Organic Synthesis: It is widely used in research and development laboratories as an

acylating agent to introduce the sterically bulky tert-butylacetyl group into molecules, which

can modulate their biological activity and physical properties.[2][12]

Safety and Handling
3,3-Dimethylbutyryl chloride is a hazardous chemical that requires strict safety precautions

during handling and storage.

Table 6.1: Hazard and Safety Information
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Hazard Category Description Reference(s)

Physical Hazards
Highly flammable liquid and

vapor.
[3][4]

Health Hazards

Causes severe skin burns and

eye damage. May cause

respiratory irritation.

[4][12]

Signal Word Danger [4][10]

Hazard Statements

H225: Highly flammable liquid

and vapor. H314: Causes

severe skin burns and eye

damage.

[4]

Precautionary Statements

P210: Keep away from heat,

sparks, open flames. P280:

Wear protective

gloves/clothing/eye protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P403+P235:

Store in a well-ventilated

place. Keep cool.

[4]

Personal Protective Equipment

Faceshields, gloves, goggles,

chemical-resistant apron, type

ABEK (EN14387) respirator

filter.

[10][12]
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Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances.

Keep container tightly closed.

Moisture sensitive.

Recommended storage

temperature: 2-8°C.

[8]

Disclaimer: This document is intended for informational purposes only and does not constitute

a safety data sheet (SDS). Always consult the full SDS from the supplier before handling this

chemical and adhere to all institutional and governmental safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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